(E)-3-[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]-2-(3-methylphenyl)prop-2-enenitrile

• IUPAC Name: (E)-3-[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]-2-(3-methylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C27H23N3O2/c1-19-8-7-9-20(14-19)22(17-28)15-23-18-30(24-10-5-4-6-11-24)29-27(23)21-12-13-25(31-2)26(16-21)32-3/h4-16,18H,1-3H3/b22-15-
• InChI Key: BJINLCWZWZNKMX-JCMHNJIXSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=CC2=CN(N=C2C3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4)C#N
• Isomeric SMILES: CC1=CC(=CC=C1)/C(=C\C2=CN(N=C2C3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4)/C#N
• Molecular Formula: C27H23N3O2
• Molecular Weight: 421.5 g/mol

Description

(E)-3-[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]-2-(3-methylphenyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C27H23N3O2 and its molecular weight is 421.5. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Cyclopropanation

Research on asymmetric cyclopropanation of chiral vinyl sulfoxides, such as the synthesis of enantiomerically pure cyclopropane-phosphonic acid, showcases the compound's potential in creating constrained analogs of bioactive molecules. This method could be applied to synthesize novel analogs with significant biological activities (Midura & Mikołajczyk, 2002).

Quantum Chemical Investigation

The investigation into the electro-optical and charge-transport properties of related compounds highlights the potential application of such molecules in material science, especially in the development of electronic and photonic materials. These studies offer insights into the molecular properties that can be tuned for specific functionalities, such as hole-transport material efficiency (Irfan et al., 2015).

Photochemistry and Photophysics

The study of photochemical reactions and photophysical properties of similar compounds can lead to applications in photochemistry, such as the development of new photoreactive materials or understanding the mechanisms of light-induced reactions. This research can pave the way for novel applications in designing light-responsive materials (Ishii et al., 1991).

Coordination Chemistry

Research in coordination and cyclopalladation of pyrazoles demonstrates the utility of these compounds in forming complex structures with metals, which can be crucial in catalysis and the development of new metal-organic frameworks (MOFs). These complexes have implications for various applications, including catalytic transformations and material synthesis (Alonso et al., 1992).